Cas no 2248323-33-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-2-methoxyphenyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-2-methoxyphenyl)acetate
• CAS No: 2248323-33-1
• MF: C₁₇H₁₂FNO₅
• MW: 329.279288291931
• CID: 5759155
• PubChem ID: 165727557
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-2-methoxyphenyl)acetate
• 2248323-33-1
• EN300-6517017

• Inchi： 1S/C17H12FNO5/c1-23-14-7-6-11(18)8-10(14)9-15(20)24-19-16(21)12-4-2-3-5-13(12)17(19)22/h2-8H,9H2,1H3
• InChI Key： XQMUKPATYMLUEQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)OC

Computed Properties

• Exact Mass: 329.06995065g/mol
• Monoisotopic Mass: 329.06995065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-2-methoxyphenyl)acetate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-(5-Fluoro-2-Methoxyphenyl)Acetate (CAS No. 2248323-33-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-fluoro-2-methoxyphenyl)acetate, identified by the CAS registry number CAS No. 2248323-33, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an isoindole derivative with a substituted acetate group. The isoindole moiety contributes to its stability and reactivity, while the acetate group enhances its solubility and bioavailability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the isoindole derivative. This is achieved through cyclization reactions involving appropriate starting materials such as diketones or diketenes. The subsequent introduction of the acetate group requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and improving scalability.

One of the most notable applications of 1,3-dioxo-containing compounds is in the field of drug discovery. The isoindole framework is known to exhibit potent biological activity, particularly in anti-tumor and anti-inflammatory contexts. Researchers have demonstrated that this compound can modulate key signaling pathways involved in cancer progression, making it a promising candidate for therapeutic development. Moreover, its ability to act as a prodrug has been exploited to enhance drug delivery and minimize side effects.

In addition to its pharmacological applications, this compound has found utility in materials science. Its structural rigidity and ability to form stable complexes make it an attractive candidate for use in advanced materials such as organic semiconductors and stimuli-responsive polymers. Recent studies have explored its potential as a building block for self-healing materials, where its reactivity plays a crucial role in enabling dynamic covalent chemistry.

The chemical properties of CAS No. 2248 are heavily influenced by its functional groups. The isoindole ring imparts aromatic stability and electronic characteristics that are critical for its reactivity. The presence of the fluoro and methoxy substituents on the phenyl group introduces additional functionality, enhancing both its chemical versatility and biological activity. These features make it a valuable tool in organic synthesis, where it can serve as an intermediate or a final product depending on the application.

From an environmental standpoint, the compound's degradation pathways have been studied extensively to assess its ecological impact. Research indicates that under certain conditions, it undergoes hydrolysis to yield less complex products that are more readily biodegradable. This information is crucial for ensuring sustainable practices in its production and use.

In conclusion, 1,3-dioxo-based compounds like CAS No. 2248 represent a class of molecules with diverse applications across multiple disciplines. Their unique chemical properties and biological activities continue to drive innovation in drug discovery and materials science alike.